5-Bromo-2-chloromethyl-4-methoxy-3-methyl-benzofuran

• Molecular Formula: C11H10BrClO2
• Molecular Weight: 289.55 g/mol
• IUPAC Name: 5-bromo-2-(chloromethyl)-4-methoxy-3-methyl-1-benzofuran
• InChI: InChI=1S/C11H10BrClO2/c1-6-9(5-13)15-8-4-3-7(12)11(14-2)10(6)8/h3-4H,5H2,1-2H3
• InChI Key: HQEBSROBHFXXTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C(=C(C=C2)Br)OC)CCl

Description

5-Bromo-2-chloromethyl-4-methoxy-3-methyl-benzofuran is a useful research compound. Its molecular formula is C11H10BrClO2 and its molecular weight is 289.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (5-bromo-4-methoxy-3-methyl-benzofuran-2-yl)-methanol in 7 mL of dichloromethane was added 0.5 mL of thionyl chloride at room temperature. After 2 h the reaction was concentrated in vacuo, diluted with ethyl acetate and washed with water. The organics were dried over magnesium sulfate, filtered and concentrated in vacuo to give 216 mg (92%) of 5-bromo-2-chloromethyl-4-methoxy-3-methyl-benzofuran. 1H NMR (400 MHz, CDC3) δ ppm 2.4 (s, 3 H) 3.9 (s, 3 H) 4.7 (s, 2 H) 7.1 (d, J=8.8 Hz, 1 H) 7.4 (d, J=8.6 Hz, 1 H).